Cas no 89540-41-0 (3-(Bromomethyl)-2-chlorobenzoic Acid)

• Product Name: 3-(Bromomethyl)-2-chlorobenzoic Acid
• CAS No: 89540-41-0
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD11042953
• CID: 597291
• Update Time: 2025-10-21

3-(Bromomethyl)-2-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-2-chloro-
• 3-(bromomethyl)-2-chlorobenzoic acid
• 3-(Bromomethyl)-2-chlorobenzoic Acid

• MDL： MFCD11042953
• Inchi： 1S/C8H6BrClO2/c9-4-5-2-1-3-6(7(5)10)8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： JDYWKIZCEHRLFJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)O)C=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(Bromomethyl)-2-chlorobenzoic Acid

Professional Introduction to 3-(Bromomethyl)-2-chlorobenzoic Acid (CAS No. 89540-41-0)

3-(Bromomethyl)-2-chlorobenzoic Acid (CAS No. 89540-41-0) is a versatile intermediate in organic synthesis, particularly valued for its utility in the development of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, featuring both bromomethyl and chloro substituents on a benzoic acid backbone, offers unique reactivity that makes it a valuable building block for various synthetic transformations.

The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. This property is particularly useful in medicinal chemistry, where such modifications are often required to optimize pharmacokinetic and pharmacodynamic profiles of drug candidates. Additionally, the chloro substituent on the aromatic ring enhances the electrophilicity of the molecule, facilitating further functionalization through electrophilic aromatic substitution reactions.

In recent years, 3-(Bromomethyl)-2-chlorobenzoic Acid has garnered significant attention in the field of drug discovery due to its role as a precursor in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting various therapeutic pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to introduce specific functional groups via the bromomethyl moiety allows for fine-tuning of binding interactions with target proteins, thereby enhancing drug efficacy and selectivity.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Its structural features make it an excellent candidate for designing advanced materials with tailored properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength. These materials find applications in industries requiring high-performance components, such as aerospace and automotive sectors.

From a synthetic chemistry perspective, 3-(Bromomethyl)-2-chlorobenzoic Acid serves as a key intermediate in multi-step syntheses. Its reactivity allows for the construction of complex molecular architectures through sequential functionalization. This has been particularly beneficial in the development of heterocyclic compounds, which are prevalent in many bioactive molecules. By strategically modifying the benzoic acid core, chemists can generate derivatives with improved solubility, bioavailability, and metabolic stability.

The latest advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient incorporation of aryl groups into larger molecular frameworks. This has opened new avenues for designing molecules with specific biological activities. Moreover, green chemistry principles have been increasingly applied to optimize synthetic routes using 3-(Bromomethyl)-2-chlorobenzoic Acid, aiming to reduce waste and improve sustainability.

In summary, 3-(Bromomethyl)-2-chlorobenzoic Acid (CAS No. 89540-41-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug development, materials science, and organic synthesis. As research continues to uncover new synthetic possibilities and applications, this compound is poised to remain a cornerstone in modern chemical innovation.